Cas no 55396-22-0 (7-Ketocampesterol)

• Product Name: 7-Ketocampesterol
• CAS No: 55396-22-0
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 4035622
• PubChem ID: 101704474
• Update Time: 2025-10-31

7-Ketocampesterol Chemical and Physical Properties

Names and Identifiers

• Ergost-5-en-7-one, 3-hydroxy-, (3b,24R)-
• Ergost-5-en-7-one, 3-hydroxy-, (3β,24R)-
• 3beta-hydroxycampest-5-en-7-one
• 55396-22-0
• 7-Ketocampesterol

• Inchi： 1S/C28H46O2/c1-17(2)18(3)7-8-19(4)22-9-10-23-26-24(12-14-28(22,23)6)27(5)13-11-21(29)15-20(27)16-25(26)30/h16-19,21-24,26,29H,7-15H2,1-6H3/t18-,19-,21+,22-,23+,24+,26+,27+,28-/m1/s1
• InChI Key： LTLKHSBYMNKWPF-KANLMKGOSA-N
• SMILES： O=C1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 414.349780706g/mol
• Monoisotopic Mass: 414.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives

Additional information on 7-Ketocampesterol

Comprehensive Introduction to 7-Ketocampesterol (CAS No. 55396-22-0): Properties, Applications, and Research Insights

7-Ketocampesterol (CAS No. 55396-22-0) is a naturally occurring oxidized derivative of campesterol, a plant sterol widely studied for its potential biological activities. This compound belongs to the class of oxysterols, which are oxygenated cholesterol derivatives gaining attention in nutritional science, pharmacology, and cosmetic research. With the increasing consumer interest in plant-based bioactive compounds and natural antioxidants, 7-Ketocampesterol has emerged as a subject of scientific exploration due to its structural uniqueness and metabolic interactions.

The molecular structure of 7-Ketocampesterol features a ketone group at the C-7 position, distinguishing it from its parent compound campesterol. This modification influences its physicochemical properties, including solubility and reactivity, making it relevant for applications in functional foods and nutraceutical formulations. Recent studies suggest potential roles in modulating lipid metabolism, a topic highly searched in contexts like "natural cholesterol management" and "plant sterols for heart health".

In cosmetic science, 7-Ketocampesterol is investigated for its stability under oxidative stress, aligning with trending searches such as "anti-aging phytochemicals" and "skin barrier enhancers". Its interaction with skin enzymes may support formulations targeting oxidative damage prevention, a key concern in anti-pollution skincare—a rapidly growing market segment.

Analytical methods for detecting 7-Ketocampesterol include HPLC-MS and GC-MS, critical for quality control in supplements. Researchers emphasize its quantification in processed foods, responding to queries like "how to identify oxidized sterols in oils". Thermal processing of plant oils may increase its levels, linking to discussions on "food processing safety".

Current limitations include scarce clinical data, prompting searches like "7-Ketocampesterol bioavailability studies". Future research directions may explore synergies with other phytosterols, addressing holistic approaches to metabolic health—an area with high SEO traction among integrative medicine audiences.